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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of common
rhodium oxide compounds, focusing on rhodium(lll) oxide (Rh203) and rhodium(IV) oxide
(RhO2). This document details their decomposition pathways, phase transitions, and the
experimental methodologies used to determine these properties.

Thermal Properties of Rhodium Oxides

Rhodium oxides are of significant interest in various catalytic and electronic applications. Their
performance and longevity in high-temperature environments are critically dependent on their
thermal stability. The two most common stoichiometric oxides of rhodium are rhodium(lll) oxide
(Rh203) and rhodium(IV) oxide (RhOz2).

Rhodium(lll) Oxide (Rh203)

Rhodium(lll) oxide, or rhodium sesquioxide, is a gray solid that exists in two primary crystalline
forms: a hexagonal a-form (corundum structure) and an orthorhombic 3-form.[1] The hexagonal
form is the more common and stable phase at lower temperatures.

The thermal decomposition of Rh20s in air typically occurs at temperatures above 1000°C,
yielding rhodium metal and oxygen.[2][3]

Phase Transition: The hexagonal a-Rh203 undergoes a phase transition to the orthorhombic 3-
Rh20s structure when heated above 750°C.[1]
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Rhodium(lV) Oxide (RhOz)

Rhodium(1V) oxide, or rhodium dioxide, is a black crystalline solid with a tetragonal rutile
structure.[4] It is less stable than Rh203 and decomposes at a lower temperature. In an air
atmosphere, RhO: transforms into Rh20s at approximately 850°C, which then further
decomposes to rhodium metal at around 1050°C.[4]

Quantitative Thermal Stability Data

The following tables summarize the key thermal decomposition and phase transition
temperatures for rhodium oxide compounds as reported in the literature.

Table 1: Thermal Decomposition Temperatures of Rhodium Oxides

. Decompositio
Decompositio

Compound Formula n Temperature  Atmosphere
n Products .
(°C)
Rhodium(ll1) ~1100 - 1150[3] _
Rh20s3 Rh + O2 Air
Oxide [5]
Rhodium(1V) .
_ RhO2 Rh20s3 + Oz ~850[4] Air
Oxide
Rhodium(1V) ]
, RhO:> Rh + O2 ~1050[4] Air
Oxide

Table 2: Phase Transition Temperatures of Rhodium(lll) Oxide

. . Transition
Compound Initial Phase Final Phase
Temperature (°C)
Rhodium(lll) Oxide B-Rh203
a-Rh20s (hexagonal) ) > 750[1]
(Rh203) (orthorhombic)

Thermal Decomposition Pathways

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11926511/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11926511/
https://www.benchchem.com/product/b082144?utm_src=pdf-body
https://www.benchchem.com/product/b082144?utm_src=pdf-body
https://www.researchgate.net/publication/244393618_Temperature-Programmed_Reduction_and_XRD_Studies_of_the_Interactions_in_Supported_Rhodium_Catalysts_and_Their_Effect_on_Partial_Oxidation_of_Methane_to_Synthesis_Gas
https://www.researchgate.net/publication/248173721_The_thermal_behavior_of_amorphous_rhodium_hydrous_oxide
https://pmc.ncbi.nlm.nih.gov/articles/PMC11926511/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11926511/
https://apps.dtic.mil/sti/tr/pdf/AD0018912.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The thermal decomposition of rhodium oxides follows distinct pathways depending on the
starting material and the atmospheric conditions.

Thermal Decomposition Pathways of Rhodium Oxides

Amorphous Rhodium
Hydrous Oxide

~5000°C (Air) ~500-650°C (Air)

RhO:z (Rhodium(1V) Oxide)

Rh203 (Rhodium(lll) Oxide)

~1100-3150°C (Air) ~1100°C (Air)

Rh (Rhodium Metal)

Click to download full resolution via product page

Caption: Decomposition pathways of rhodium oxides in air.

Experimental Protocols

The thermal stability of rhodium oxides is primarily investigated using thermogravimetric
analysis (TGA) and differential thermal analysis (DTA).

Synthesis of Rhodium Oxide Precursors

Amorphous rhodium hydrous oxide, a common precursor, can be synthesized by precipitating a
rhodium salt solution, such as Rh(NO3s)s, with a base like NH3-aq or NaOH.[5] The resulting
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precipitate is then washed and dried. Crystalline rhodium oxides can be obtained by the
thermal treatment of these amorphous precursors or by direct oxidation of rhodium metal at
elevated temperatures.[2][5]

Thermogravimetric Analysis (TGA) and Differential
Thermal Analysis (DTA)

TGA measures the change in mass of a sample as a function of temperature, while DTA
measures the temperature difference between a sample and an inert reference material. These
techniques are crucial for determining decomposition and phase transition temperatures.

Experimental Workflow:
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TGA/DTA Experimental Workflow

Sample Preparation
(e.g., grinding, weighing)

l

Instrument Setup
(TGA/DTA)
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(e.g., 10°C/min)
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(Determine decomposition &
transition temperatures)
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Caption: General workflow for TGA/DTA analysis.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b082144?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Typical Experimental Parameters:

Heating Rate: A controlled linear heating rate, often 10°C/min, is applied.[5]

Atmosphere: The experiment can be conducted in an inert atmosphere (e.g., argon) or a
reactive atmosphere (e.g., air) to study oxidation and decomposition processes.[5] The
thermal behavior of rhodium compounds can differ significantly depending on the
atmosphere. For instance, heating amorphous rhodium hydrous oxide in argon can lead to
partial autoreduction to rhodium metal.[5]

Sample Holder: Typically, a small amount of the powdered sample is placed in a ceramic or
platinum crucible.

Reference Material (for DTA): An inert material, such as alumina (Alz03), is used as a
reference.

Temperature Range: The sample is heated over a temperature range that encompasses the
expected decomposition and transition events, for example, from room temperature up to
1200°C.

Factors Influencing Thermal Stability

The thermal stability of rhodium oxide compounds can be influenced by several factors:

Precursor Material: The method of preparation and the nature of the precursor can affect the
properties of the resulting oxide. For example, the thermal decomposition of amorphous
rhodium hydrous oxide precursors is dependent on parameters like pH and aging time during
their synthesis.[5]

Crystallinity and Particle Size: Nanocrystalline materials may exhibit different thermal
behavior compared to their bulk counterparts.

Atmosphere: As mentioned, the presence of oxygen or an inert gas significantly impacts the
decomposition pathway and products.[5]

Support Material: In catalytic applications, the interaction between rhodium oxide particles
and the support material (e.g., alumina) can influence thermal stability.
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Conclusion

This guide has provided a detailed overview of the thermal stability of rhodium(lll) and
rhodium(1V) oxides. The key takeaways are the distinct decomposition temperatures and
pathways for Rh203 and RhOz, with Rh203 being the more stable oxide. The phase transition
of Rh20s3 from a hexagonal to an orthorhombic structure at elevated temperatures is also a
critical characteristic. Understanding these thermal properties, determined through techniques
like TGA and DTA, is essential for the effective application of rhodium-based materials in high-
temperature processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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